4-(3-chloro-4-methoxybenzoyl)-3-hydroxy-1-[3-(4-morpholinyl)propyl]-5-phenyl-1,5-dihydro-2H-pyrrol-2-one

• Molecular Formula: C25H27ClN2O5
• Molecular Weight: 470.9 g/mol
• IUPAC Name: (E)-(3-chloro-4-methoxyphenyl)-[1-(3-morpholin-4-ium-4-ylpropyl)-4,5-dioxo-2-phenylpyrrolidin-3-ylidene]methanolate
• InChI: InChI=1S/C25H27ClN2O5/c1-32-20-9-8-18(16-19(20)26)23(29)21-22(17-6-3-2-4-7-17)28(25(31)24(21)30)11-5-10-27-12-14-33-15-13-27/h2-4,6-9,16,22,29H,5,10-15H2,1H3/b23-21+
• InChI Key: GOGWNLOPNIVJCD-XTQSDGFTSA-N
• Isomeric SMILES: COC1=C(C=C(C=C1)/C(=C\2/C(N(C(=O)C2=O)CCC[NH+]3CCOCC3)C4=CC=CC=C4)/[O-])Cl
• SMILES: COC1=C(C=C(C=C1)C(=C2C(N(C(=O)C2=O)CCCN3CCOCC3)C4=CC=CC=C4)O)Cl
• Canonical SMILES: COC1=C(C=C(C=C1)C(=C2C(N(C(=O)C2=O)CCC[NH+]3CCOCC3)C4=CC=CC=C4)[O-])Cl

Description

4-(3-chloro-4-methoxybenzoyl)-3-hydroxy-1-[3-(4-morpholinyl)propyl]-5-phenyl-1,5-dihydro-2H-pyrrol-2-one, also known as CMHPB-PuP, is a chemical compound that has gained significant attention in scientific research. It is a potent and selective agonist of the cannabinoid receptor type 2 (CB2), which plays a crucial role in the immune system and inflammation.

Mechanism of Action

4-(3-chloro-4-methoxybenzoyl)-3-hydroxy-1-[3-(4-morpholinyl)propyl]-5-phenyl-1,5-dihydro-2H-pyrrol-2-one acts as a selective agonist of CB2 receptors, which are predominantly expressed in immune cells and play a crucial role in the regulation of inflammation and immune response. CB2 receptors are also present in other tissues, including the brain, where they modulate pain perception and neuroinflammation. The activation of CB2 receptors by 4-(3-chloro-4-methoxybenzoyl)-3-hydroxy-1-[3-(4-morpholinyl)propyl]-5-phenyl-1,5-dihydro-2H-pyrrol-2-one leads to the inhibition of pro-inflammatory cytokines and chemokines, the reduction of oxidative stress, and the modulation of cell survival and death pathways.
Biochemical and Physiological Effects:
4-(3-chloro-4-methoxybenzoyl)-3-hydroxy-1-[3-(4-morpholinyl)propyl]-5-phenyl-1,5-dihydro-2H-pyrrol-2-one has been shown to have several biochemical and physiological effects, including the inhibition of pro-inflammatory cytokines and chemokines, the reduction of oxidative stress, and the modulation of cell survival and death pathways. It also exhibits analgesic, anti-inflammatory, anti-cancer, and neuroprotective effects in animal models. However, the exact mechanisms underlying these effects are still not fully understood and require further investigation.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-(3-chloro-4-methoxybenzoyl)-3-hydroxy-1-[3-(4-morpholinyl)propyl]-5-phenyl-1,5-dihydro-2H-pyrrol-2-one in lab experiments is its high selectivity for CB2 receptors, which allows for the specific targeting of immune cells and inflammation. It also exhibits low toxicity and good stability, making it suitable for in vitro and in vivo studies. However, one of the limitations of using 4-(3-chloro-4-methoxybenzoyl)-3-hydroxy-1-[3-(4-morpholinyl)propyl]-5-phenyl-1,5-dihydro-2H-pyrrol-2-one is its limited solubility in water, which can affect its bioavailability and pharmacokinetics.

Future Directions

There are several future directions for the research on 4-(3-chloro-4-methoxybenzoyl)-3-hydroxy-1-[3-(4-morpholinyl)propyl]-5-phenyl-1,5-dihydro-2H-pyrrol-2-one, including the investigation of its potential therapeutic applications in various diseases, the elucidation of its exact mechanisms of action, and the development of more potent and selective CB2 agonists. Furthermore, the optimization of the synthesis method and the improvement of the pharmacokinetic properties of 4-(3-chloro-4-methoxybenzoyl)-3-hydroxy-1-[3-(4-morpholinyl)propyl]-5-phenyl-1,5-dihydro-2H-pyrrol-2-one could enhance its therapeutic potential and clinical translation.

Synthesis Methods

The synthesis of 4-(3-chloro-4-methoxybenzoyl)-3-hydroxy-1-[3-(4-morpholinyl)propyl]-5-phenyl-1,5-dihydro-2H-pyrrol-2-one involves several steps, including the preparation of the starting materials and the coupling reaction. The starting materials are 4-(3-chloro-4-methoxybenzoyl)-3-hydroxy-1-[3-(4-morpholinyl)propyl]-2H-pyrrol-2-one and 2-(2-chloroethyl)morpholine hydrochloride. The coupling reaction is catalyzed by copper(I) iodide and N,N-diisopropylethylamine in dimethylformamide. The final product is obtained by purification through column chromatography and recrystallization.

Scientific Research Applications

4-(3-chloro-4-methoxybenzoyl)-3-hydroxy-1-[3-(4-morpholinyl)propyl]-5-phenyl-1,5-dihydro-2H-pyrrol-2-one has been extensively studied for its potential therapeutic applications in various diseases, including inflammation, pain, cancer, and neurodegenerative disorders. It has been shown to have anti-inflammatory and analgesic effects in animal models of acute and chronic pain. Furthermore, 4-(3-chloro-4-methoxybenzoyl)-3-hydroxy-1-[3-(4-morpholinyl)propyl]-5-phenyl-1,5-dihydro-2H-pyrrol-2-one has been reported to inhibit the growth of cancer cells and induce apoptosis in vitro and in vivo. It also exhibits neuroprotective effects in animal models of Alzheimer's disease and Parkinson's disease.